Cas no 1805012-30-9 (2-(Difluoromethyl)-4,5-dimethoxypyridine-3-sulfonamide)

• Product Name: 2-(Difluoromethyl)-4,5-dimethoxypyridine-3-sulfonamide
• CAS No: 1805012-30-9
• MF: C₈H₁₀F₂N₂O₄S
• MW: 268.237807750702
• CID: 4852463
• Update Time: 2025-10-29

2-(Difluoromethyl)-4,5-dimethoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4,5-dimethoxypyridine-3-sulfonamide

• Inchi： 1S/C8H10F2N2O4S/c1-15-4-3-12-5(8(9)10)7(6(4)16-2)17(11,13)14/h3,8H,1-2H3,(H2,11,13,14)
• InChI Key： BGIPKTMXJKDWIM-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=NC=C(C=1OC)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 346
• XLogP3: 0
• Topological Polar Surface Area: 99.9

Additional information on 2-(Difluoromethyl)-4,5-dimethoxypyridine-3-sulfonamide

2-(Difluoromethyl)-4,5-Dimethoxypyridine-3-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1805012-30-9, known as 2-(Difluoromethyl)-4,5-Dimethoxypyridine-3-Sulfonamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, which serves as a versatile scaffold for various chemical modifications. The presence of a difluoromethyl group at the 2-position and dimethoxy groups at the 4 and 5 positions introduces intriguing electronic and steric effects, while the sulfonamide group at the 3-position imparts additional functional versatility.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The sulfonamide group is known for its ability to form strong hydrogen bonds, making it an attractive moiety for enhancing bioavailability and targeting specific protein binding sites. In the case of 2-(Difluoromethyl)-4,5-Dimethoxypyridine-3-Sulfonamide, this functional group likely plays a pivotal role in modulating the compound's pharmacokinetic properties and biological activity.

The difluoromethyl group attached to the pyridine ring introduces fluorine atoms, which are known for their electronegativity and lipophilic properties. This substitution pattern can significantly influence the compound's solubility, stability, and interaction with biological systems. Fluorinated compounds are increasingly being explored in medicinal chemistry due to their potential to improve drug-like properties such as metabolic stability and receptor binding affinity.

The dimethoxy groups at positions 4 and 5 of the pyridine ring contribute to the molecule's electronic environment by introducing electron-donating effects through resonance. These groups can enhance the compound's ability to interact with nucleophilic or electrophilic centers in biological systems. Additionally, methoxy groups are often used in drug design to improve solubility and reduce toxicity, making this compound a promising candidate for further investigation.

Recent research has focused on the synthesis and characterization of sulfonamide derivatives with diverse substituents. For instance, studies have demonstrated that the introduction of fluorinated groups can significantly enhance the potency of certain bioactive molecules. In one notable study published in *Journal of Medicinal Chemistry*, researchers reported that fluorinated pyridine derivatives exhibited improved inhibitory activity against specific kinase targets compared to their non-fluorinated counterparts.

In terms of synthetic methodology, 2-(Difluoromethyl)-4,5-Dimethoxypyridine-3-Sulfonamide can be synthesized through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The precise synthetic route would depend on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods and transition metal-mediated reactions have opened new avenues for constructing such complex molecules with high efficiency.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide critical insights into its molecular structure, purity, and stability under different conditions. For example, ^1H NMR spectroscopy can reveal information about the chemical environment of protons attached to fluorinated groups or methoxy substituents.

Considering its structural features and functional groups, 2-(Difluoromethyl)-4,5-Dimethoxypyridine-3-Sulfonamide holds potential applications in various fields beyond pharmacology. For instance, its ability to form hydrogen bonds makes it a candidate for use in materials science applications such as molecular recognition or supramolecular assembly. Additionally, its fluorinated nature could render it useful in imaging agents or sensors due to fluorine's unique nuclear properties.

In conclusion, 2-(Difluoromethyl)-4,5-Dimethoxypyridine-3-Sulfonamide represents a fascinating example of how strategic chemical modifications can yield molecules with diverse functional attributes. As research continues to uncover its full potential across different domains, this compound is poised to make significant contributions to both academic exploration and industrial applications.